Cas no 877839-39-9 (N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-2-phenylethene-1-sulfonamide)

• Product Name: N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-2-phenylethene-1-sulfonamide
• CAS No: 877839-39-9
• MF: C₁₈H₂₁N₅O₃S
• MW: 387.456042051315
• CID: 5460475
• PubChem ID: 9108499
• Update Time: 2025-09-18

N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z26443817
• N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-2-phenylethene-1-sulfonamide

• Inchi： 1S/C18H21N5O3S/c24-17(15-21-27(25,26)14-7-16-5-2-1-3-6-16)22-10-12-23(13-11-22)18-19-8-4-9-20-18/h1-9,14,21H,10-13,15H2/b14-7+
• InChI Key： CGEWDZQOKPGUEE-VGOFMYFVSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(N1CCN(C2N=CC=CN=2)CC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 599
• XLogP3: 1
• Topological Polar Surface Area: 104

Additional information on N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-2-phenylethene-1-sulfonamide

Introduction to N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-2-phenylethene-1-sulfonamide (CAS No. 877839-39-9)

N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-2-phenylethene-1-sulfonamide, identified by its CAS number 877839-39-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a pyrimidine moiety and a piperazine ring, which are known for their role in modulating various biological pathways.

The< strong>N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl} portion of the name indicates a specific structural arrangement that includes an oxo group and an ethyl chain linked to a piperazine ring substituted with a pyrimidine. This configuration suggests that the compound may interact with biological targets in a unique manner, potentially making it useful for therapeutic applications. The presence of the 2-phenylethene-1-sulfonamide moiety further enhances its complexity and suggests possible interactions with enzymes or receptors involved in disease processes.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. The piperazine ring is particularly relevant in this context, as it is a common pharmacophore found in many psychoactive drugs. Its ability to interact with serotonin and dopamine receptors has been extensively studied, leading to the development of compounds with potential applications in treating neurological disorders. The incorporation of the pyrimidine moiety into this molecule may further enhance its pharmacological properties by adding another layer of interaction with biological targets.

The< strong>sulfonamide group is another critical feature of this compound, known for its ability to improve oral bioavailability and metabolic stability. Sulfonamides have been widely used in the development of antibiotics, diuretics, and anti-inflammatory drugs. In the context of this molecule, the sulfonamide group may contribute to its solubility and binding affinity, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The structure of N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}-2-phenylethene-1-sulfonamide suggests that it may possess such properties. For instance, the combination of the piperazine and pyrimidine moieties could allow it to interact with both serotonin and dopamine receptors, while the sulfonamide group could enhance its pharmacokinetic profile. This dual-action potential makes it an intriguing candidate for treating conditions such as depression or anxiety disorders.

The< strong>phenylethene moiety is also noteworthy, as phenethylamine derivatives have been studied for their potential role in modulating neurotransmitter activity. While this particular compound does not contain an amine group, the phenylethene structure may still contribute to its pharmacological effects by influencing receptor binding or metabolic pathways.

In terms of synthetic chemistry, N-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-y]ethyl}-2 phenylethene 1 sulfonamide represents a challenging target due to its complex structural features. The synthesis would require careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, but optimizing the synthesis remains a critical step in bringing this compound from laboratory research to potential clinical use.

The pharmacological evaluation of this compound would typically involve in vitro assays to assess its interaction with relevant biological targets. These assays could include binding studies with recombinant receptors or enzymes to determine affinity and selectivity. Additionally, cell-based assays could be used to evaluate downstream effects on signaling pathways. The ultimate goal would be to move into preclinical studies using animal models to assess efficacy and safety before considering human trials.

The< strong>CAS number 877839 39 9 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. Researchers interested in studying or developing derivatives of this molecule can use this number to access relevant information quickly. As more data becomes available on its properties and potential applications, it is likely that this compound will continue to be a subject of interest in both academic and industrial research settings.

In conclusion, N-{2 oxo 2 [4 (pyrimidin 2 yl) piperazin 1 yl] ethyl} 2 phenylethene 1 sulfonamide is a structurally complex organic compound with potential biological activity. Its unique combination of functional groups makes it an attractive candidate for further investigation in medicinal chemistry. With ongoing advancements in synthetic methods and pharmacological evaluation techniques, this compound holds promise for contributing to the development of new therapeutic agents.